Cas no 10220-46-9 (Octadecyl thioglycolate)

• Product Name: Octadecyl thioglycolate
• CAS No: 10220-46-9
• Molecular Formula: C₂₀H₄₀O₂S
• Molecular Weight: 344.595405578613
• MDL: MFCD00022084
• CID: 167303
• PubChem ID: 87576650

Octadecyl thioglycolate Properties

Names and Identifiers

• Acetic acid,2-mercapto-, octadecyl ester
• Octadecyl Thioglycolate
• THIOGLYCOLIC ACID OCTADECYL ESTER
• Mercaptoacetic Acid Octadecyl Ester
• octadecyl 2-sulfanylacetate
• STEARYL THIOGLYCOLATE
• Thioglycolic Acid Stearyl Ester
• Nsc 65478
• Einecs 233-533-4
• octadecyl mercaptoacetate
• n-Octadecyl thioglycolate
• mercapto-aceticacioctadecylester
• Acetic acid, mercapto-, octadecyl ester
• Acetic acid, 2-mercapto-, octadecyl ester
• C20H40O2S
• octade-cylmercaptoacetate
• n-octadecyl mercaptoacetate
• octadecyl 2-mercaptoacetate
• NCIOpen2_008040
• JQ
• Stearyl Thioglycolate
• OCTADECYL THIOGLYCOLATE
• Acetic acid,2-mercapto-,octadecyl ester
• NS00023122
• NSC65478
• SCHEMBL1405571
• 10220-46-9
• AKOS015903613
• CS-0365284
• D92400
• T0811
• octadecylmercaptoacetate
• JQTFPHLEQLLQOT-UHFFFAOYSA-N
• DTXSID1065005
• MFCD00022084
• NSC-65478
• 7-Chlorodibenzo[c,f][2,7]naphthyridin-6-ol
• >50.0%(GC)
• NSC 65478
• Octadecyl thioglycolate
• EINECS 233-533-4
• DTXCID7032711
• Thioglycolic Acid Octadecyl Ester
• Stearyl thioglycolate
• Octadecyl mercaptoacetate
• THIOGLYCOLIC ACID STEARYL ESTER
• MERCAPTOACETIC ACID OCTADECYL ESTER

• MDL： MFCD00022084
• InChIKey： JQTFPHLEQLLQOT-UHFFFAOYSA-N
• Inchi： 1S/C20H40O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-20(21)19-23/h23H,2-19H2,1H3
• SMILES： SCC(=O)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 344.27500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 19
• Monoisotopic Mass: 344.27490169g/mol
• Heavy Atom Count: 23
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 27.3

Experimental Properties

• LogP: 6.72090
• PSA: 65.10000
• Boiling Point: 431.7±18.0 °C at 760 mmHg
• Melting Point: 28°C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 272.3±9.1 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 0.9±0.1 g/cm3

Octadecyl thioglycolate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Octadecyl thioglycolate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether